Cas no 2416229-44-0 (3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride)

• Product Name: 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride
• CAS No: 2416229-44-0
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD32667278
• CID: 5674705
• PubChem ID: 146155145
• Update Time: 2025-11-07

3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2416229-44-0
• 3,3-Dimethoxy-2,2-dimethylcyclobutan-1-amine;hydrochloride
• 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride
• EN300-26677077

• MDL： MFCD32667278
• Inchi： 1S/C8H17NO2.ClH/c1-7(2)6(9)5-8(7,10-3)11-4;/h6H,5,9H2,1-4H3;1H
• InChI Key： NTZMTCPWIARVNB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CC(C1(C)C)N)OC

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5Ų

Additional information on 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride

3,3-Dimethoxy-2,2-Dimethylcyclobutan-1-Amine Hydrochloride: A Comprehensive Overview

The compound 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride, with the CAS number CAS 2416229-44-0, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique bicyclic structure, which includes a cyclobutane ring fused with an amine group and substituted with methoxy and methyl groups. The presence of these functional groups imparts distinctive chemical properties that make it a valuable compound for various applications.

Recent studies have highlighted the potential of 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride in the development of novel therapeutic agents. Researchers have explored its role as a building block in the synthesis of complex molecules with bioactive properties. For instance, its ability to undergo various nucleophilic substitutions and cycloaddition reactions has been leveraged to construct intricate molecular frameworks that exhibit promising pharmacological activities.

The synthesis of CAS 2416229-44-0 involves a multi-step process that combines principles from both classical and modern organic chemistry. Key steps include the formation of the cyclobutane ring through ring-closing metathesis and subsequent functionalization to introduce the methoxy and methyl substituents. These steps are carefully optimized to ensure high yields and purity of the final product. The use of advanced catalytic systems has further enhanced the efficiency of these reactions, making the synthesis more scalable for industrial applications.

In terms of applications, 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride has shown potential in drug discovery programs targeting various disease states. Its structural versatility allows it to serve as a lead compound for designing molecules with improved bioavailability and efficacy. For example, recent research has demonstrated its utility in developing analogs with enhanced selectivity for G-protein coupled receptors (GPCRs), which are critical targets in numerous therapeutic areas.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption and metabolism characteristics, which are essential for its potential use as an orally administered drug. Furthermore, its ability to penetrate biological membranes efficiently suggests that it could be effective in treating conditions requiring high tissue penetration.

In conclusion, 3,3-dimethoxy-2,2-dimethylcyclobutan-1-amine hydrochloride, with its unique structure and versatile properties, represents a significant advancement in chemical synthesis and drug development. As research continues to uncover new applications and optimize its use, this compound is poised to play a pivotal role in advancing modern medicine.